Cas no 519047-11-1 (2-chloro-6-methoxy-5-nitropyrimidin-4-amine)

2-Chloro-6-methoxy-5-nitropyrimidin-4-amine is a substituted pyrimidine derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features reactive chloro and nitro groups, enabling selective functionalization for the development of heterocyclic compounds. The methoxy and amine substituents enhance its versatility as a building block in nucleophilic substitution and coupling reactions. This compound is particularly valuable in medicinal chemistry for designing bioactive molecules, owing to its ability to serve as a precursor for pyrimidine-based scaffolds. High purity and consistent quality ensure reliable performance in synthetic applications. Its stability under controlled conditions makes it suitable for use in multi-step synthesis workflows.

2-chloro-6-methoxy-5-nitropyrimidin-4-amine structure

519047-11-1 structure

Product Name:2-chloro-6-methoxy-5-nitropyrimidin-4-amine

CAS No:519047-11-1

MF:C₅H₅ClN₄O₃

MW:204.571199178696

CID:890272

Update Time:2026-04-29

2-chloro-6-methoxy-5-nitropyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- 4-AMINO-2-CHLORO-5-NITRO-6-METHOXYPYRIMIDINE
- 2-chloro-6-methoxy-5-nitropyrimidin-4-amine

2-chloro-6-methoxy-5-nitropyrimidin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C377048-10mg	2-chloro-6-methoxy-5-nitropyrimidin-4-amine	519047-11-1	10mg	$ 50.00	2022-04-01
TRC	C377048-50mg	2-chloro-6-methoxy-5-nitropyrimidin-4-amine	519047-11-1	50mg	$ 95.00	2022-04-01
TRC	C377048-100mg	2-chloro-6-methoxy-5-nitropyrimidin-4-amine	519047-11-1	100mg	$ 160.00	2022-04-01

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Additional information on 2-chloro-6-methoxy-5-nitropyrimidin-4-amine

Research Brief on 2-Chloro-6-methoxy-5-nitropyrimidin-4-amine (CAS: 519047-11-1): Recent Advances and Applications in Chemical Biology and Medicine

2-Chloro-6-methoxy-5-nitropyrimidin-4-amine (CAS: 519047-11-1) is a pyrimidine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and nucleic acid interactions. Recent studies have highlighted its potential in drug discovery, especially in the development of anticancer and antimicrobial agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and therapeutic applications.

Recent literature reveals that 2-chloro-6-methoxy-5-nitropyrimidin-4-amine has been employed as a building block in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for cyclin-dependent kinases (CDKs), which play a critical role in cell cycle regulation. The study reported that derivatives of this compound exhibited potent inhibitory activity against CDK2 and CDK4, with IC50 values in the nanomolar range. These findings suggest its potential as a scaffold for designing next-generation anticancer therapeutics.

In addition to its role in kinase inhibition, 2-chloro-6-methoxy-5-nitropyrimidin-4-amine has also been explored for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters investigated its derivatives as potential agents against drug-resistant bacterial strains. The researchers synthesized a series of analogs and evaluated their efficacy against methicillin-resistant Staphylococcus aureus (MRSA). Several compounds displayed promising antibacterial activity, with minimal inhibitory concentrations (MICs) comparable to existing antibiotics. This underscores the compound's potential in addressing the growing challenge of antimicrobial resistance.

The synthetic versatility of 2-chloro-6-methoxy-5-nitropyrimidin-4-amine has also been a focal point of recent research. A 2023 publication in Organic Letters detailed an efficient, scalable synthesis route for this compound, employing green chemistry principles to minimize environmental impact. The optimized protocol achieved high yields (>85%) and purity (>98%), making it suitable for industrial-scale production. Such advancements are critical for ensuring the availability of this intermediate for further drug development efforts.

Looking ahead, the potential applications of 2-chloro-6-methoxy-5-nitropyrimidin-4-amine extend beyond its current uses. Emerging research suggests its utility in targeted drug delivery systems and as a probe for studying nucleic acid-protein interactions. For instance, a recent preprint on bioRxiv highlighted its incorporation into fluorescent probes for real-time imaging of DNA repair mechanisms. These innovative applications could open new avenues for both basic research and clinical translation.

In conclusion, 2-chloro-6-methoxy-5-nitropyrimidin-4-amine (CAS: 519047-11-1) continues to be a valuable compound in chemical biology and medicinal chemistry. Its diverse applications, from kinase inhibition to antimicrobial activity, coupled with advances in synthetic methodologies, position it as a key player in drug discovery. Future research should focus on expanding its therapeutic potential and exploring novel derivatives with enhanced efficacy and selectivity. This brief underscores the importance of ongoing investigations into this promising molecule.